![molecular formula C11H10FNO2 B8137825 6-fluoro-7-methoxy-2-methylquinolin-4(1H)-one CAS No. 1354745-17-7](/img/structure/B8137825.png)
6-fluoro-7-methoxy-2-methylquinolin-4(1H)-one
Overview
Description
6-fluoro-7-methoxy-2-methylquinolin-4(1H)-one is a useful research compound. Its molecular formula is C11H10FNO2 and its molecular weight is 207.20 g/mol. The purity is usually 95%.
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Scientific Research Applications
Biomedical Analysis and Fluorescent Labeling : 6-Methoxy-4-quinolone, a derivative, is a novel fluorophore with strong fluorescence in a wide pH range. This property makes it useful for biomedical analysis and as a fluorescent labeling reagent (Hirano et al., 2004).
Cancer Cell Proliferation Inhibition : Another derivative, 6-(3-chloropropoxy)-4-(2-fluorophenylamino)-7-methoxyquinazoline, inhibits lung cancer cell proliferation by forming a three-dimensional structure through hydrogen bonding (Cai et al., 2019).
Zinc Ion Sensing and Cell Imaging : A synthesized fluorescent Zn2+ sensor based on a quinoline platform shows excellent selectivity for Zn2+, with potential applications in cell imaging studies and intracellular Zn2+ sensing in HeLa cells (Pradhan et al., 2015).
Photostability and Biological Activity : The presence of a methoxy group at the 8 position of fluoroquinolones improves stability against UV light, affecting antibacterial and cytotoxic activities (Matsumoto et al., 1992).
Cancer Cell Discrimination : A biocompatible pH sensor can differentiate normal and cancer cells by altering pH, offering possibilities for biomedical applications (Mandal et al., 2018).
Antimycobacterial Activity : Certain derivatives exhibit promising antimycobacterial activity against Mycobacterium tuberculosis (Senthilkumar et al., 2008).
Pharmacokinetics : A high-performance liquid chromatographic method for determining the new fluoroquinolone balofloxacin and its metabolites in biological fluids is effective for pharmacokinetic studies (Nakagawa et al., 1995).
Tubulin-Binding Tumor-Vascular Disrupting Agents : Some compounds show potential as novel tubulin-binding tumor-vascular disrupting agents, inhibiting tumor growth (Cui et al., 2017).
Antibacterial Activity Against Multidrug-Resistant Strains : Isothiazoloquinolones with modifications at 6, 7, and 8-positions have enhanced antibacterial activity against multidrug-resistant bacteria (Wang et al., 2007).
Antileishmanial Activity : Lepidines, similar in structure, show significant antileishmanial activity, presenting potential new treatments for leishmaniasis (Kinnamon et al., 1978).
properties
IUPAC Name |
6-fluoro-7-methoxy-2-methyl-1H-quinolin-4-one | |
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InChI |
InChI=1S/C11H10FNO2/c1-6-3-10(14)7-4-8(12)11(15-2)5-9(7)13-6/h3-5H,1-2H3,(H,13,14) | |
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InChI Key |
KCIJNDCYNRLHJR-UHFFFAOYSA-N | |
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Canonical SMILES |
CC1=CC(=O)C2=CC(=C(C=C2N1)OC)F | |
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Molecular Formula |
C11H10FNO2 | |
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DSSTOX Substance ID |
DTXSID701252326 | |
Record name | 6-Fluoro-7-methoxy-2-methyl-4(1H)-quinolinone | |
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Molecular Weight |
207.20 g/mol | |
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Product Name |
6-fluoro-7-methoxy-2-methylquinolin-4(1H)-one | |
CAS RN |
1354745-17-7 | |
Record name | 6-Fluoro-7-methoxy-2-methyl-4(1H)-quinolinone | |
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Record name | 6-Fluoro-7-methoxy-2-methyl-4(1H)-quinolinone | |
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